Cas no 55441-70-8 (6-Amino-1-methyl-5-(methylamino)uracil)

• Product Name: 6-Amino-1-methyl-5-(methylamino)uracil
• CAS No: 55441-70-8
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 826155
• PubChem ID: 4133025
• Update Time: 2025-07-29

6-Amino-1-methyl-5-(methylamino)uracil Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-methyl-5-(methylamino)pyrimidine-2,4(1H,3H)-dione
• 6-Amino-1-methyl-5-(methylamino)uracil
• 6-amino-1-methyl-5-methylamino-1H-pyrimidine-2,4-dione
• 6-amino-1-methyl-5-N-methylaminouracil
• SB56073
• 6-Amino-5-methylamino-1-methyluracil
• CS-0360950
• AKOS008962532
• 55441-70-8
• DTXSID80399702
• SCHEMBL9412532
• DB-428383
• 6-Amino-1-methyl-5-(methylamino)-2,4(1H,3H)-pyrimidinedione
• 6-amino-1-methyl-5-(methylamino)pyrimidine-2,4-dione

• Inchi： 1S/C6H10N4O2/c1-8-3-4(7)10(2)6(12)9-5(3)11/h8H,7H2,1-2H3,(H,9,11,12)
• InChI Key： VCMTXXSJNFBMBV-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N)N1C)NC)=O

Computed Properties

• Exact Mass: 170.08000
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Melting Point: >300°C
• Stability/Shelf Life: Store Tightly Sealed at RT
• PSA: 92.91000
• LogP: -0.64830